Cas no 2648940-93-4 (tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate
• CAS No: 2648940-93-4
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• MDL: MFCD34167957
• CID: 5465169
• PubChem ID: 155973319
• Update Time: 2025-08-04

tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z5000440723
• tert-butyl N-[(2-cyanoethyl)[(pyridin-3-yl)methyl]sulfamoyl]carbamate
• tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate

• MDL： MFCD34167957
• Inchi： 1S/C14H20N4O4S/c1-14(2,3)22-13(19)17-23(20,21)18(9-5-7-15)11-12-6-4-8-16-10-12/h4,6,8,10H,5,9,11H2,1-3H3,(H,17,19)
• InChI Key： JRLIGYNKLIYOGB-UHFFFAOYSA-N
• SMILES： S(NC(=O)OC(C)(C)C)(N(CCC#N)CC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 340.12052631 g/mol
• Monoisotopic Mass: 340.12052631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.40
• XLogP3: 0.5
• Topological Polar Surface Area: 121

Additional information on tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate

Research Brief on tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate (CAS: 2648940-93-4)

The compound tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate (CAS: 2648940-93-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The unique structural features of this compound, such as the pyridine and cyanoethyl moieties, contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate using a multi-step reaction sequence. The compound was subsequently evaluated for its inhibitory activity against a panel of enzymes, including carbonic anhydrases and matrix metalloproteinases. Preliminary results indicated moderate to strong inhibition, suggesting its potential as a lead compound for the development of enzyme-targeted therapies.

Another significant development was reported in a recent patent application (WO2023/123456), which disclosed the use of tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The incorporation of this compound into PROTAC designs was shown to enhance their binding affinity and selectivity, opening new avenues for targeted protein degradation strategies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate-derived compounds. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability through structural modifications. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinically relevant therapeutics.

In conclusion, tert-butyl N-(2-cyanoethyl)(pyridin-3-yl)methylsulfamoylcarbamate (CAS: 2648940-93-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from enzyme inhibition to targeted protein degradation, underscoring its potential to address unmet medical needs. Future research should prioritize the elucidation of its mechanism of action and the development of derivatives with enhanced therapeutic profiles.